- An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons, Green Chemistry, 2019, 21(14), 3802-3806
Cas no 493-02-7 (trans-Decahydronaphthalene)
Technical Introduction: trans-Decahydronaphthalene
trans-Decahydronaphthalene (C₁₀H₁₈) is a saturated bicyclic hydrocarbon with a stable trans-configuration, offering high thermal and oxidative stability. Its low polarity and inertness make it a versatile solvent for resins, waxes, and high-performance lubricants. The compound exhibits excellent solvation properties for nonpolar substances while maintaining low viscosity and volatility. Its rigid molecular structure contributes to consistent performance in high-temperature applications. trans-Decahydronaphthalene is also used as a reaction medium in organic synthesis due to its minimal interference with reactive intermediates. The product is valued for its purity, stability, and compatibility with industrial processes requiring nonreactive hydrocarbon solvents.
trans-Decahydronaphthalene structure
Product name:trans-Decahydronaphthalene
trans-Decahydronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,decahydro-, trans-
- trans-Decahydronaphthalene
- Decahydronaphthalene, trans-
- trans-Decaline
- t-Decalin
- TRANS-DECAHYDRONAPHTHALEN
- trans-Decalin
- trans-Decaline1000µg
- trans-dekalin
- TRANS-NAPHTHALANE
- trans-naphthalen
- TRANS-PERHYDRONAPHTHALENE
- tras-decalin
- trans-Decalin®
- Q27118000
- 88451Q4XYF
- NSC-77452
- NS00080102
- DTXCID304912
- Naphthalene, decahydro-, trans-; trans-Decahydronaphthalene; t-decalin; trans-Bicyclo[4.4.0]decane; trans-Decalin; trans-Perhydronaphthalene
- De-kalin
- 493-01-6
- MFCD00064189
- EINECS 207-770-9
- Decahydronaphthalene, (E)-
- Dekalina [Polish]
- cis-Decahydronaphthalene, purum, >=98.0% (GC)
- NSC77452
- InChI=1/C10H18/c1-2-6-10-8-4-3-7-9(10)5-1/h9-10H,1-8H
- (4ar,8ar)-decahydronaphthalene
- DTXSID1024912
- DECAHYDRONAPHTHALENE
- Bicyclo(4.4.0)decane
- cis-Bicyclo[4.4.0]decane
- UN1147
- NSC 77452
- DECAHYDRONAPHTHALENE [HSDB]
- MFCD00064191
- Naphthalene-1,2,3,4,5,6,7,8-d8, decahydro-d10-
- c-decahydronaphthalene
- DTXSID90883405
- Decalin
- NSC406139
- trans decalin
- DECAHYDRONAPHTHALENE [WHO-DD]
- HSDB 287
- Dekahydronaphthalin
- 493-02-7
- Decahydronaphthalene, (Z)-
- CHEBI:38863
- D1738
- CIS-DECALIN
- cis-Decahydronaphthalene
- MFCD00004130
- Dekalina
- Decahydronaphthalene (Mixture of Cis + Trans)
- Bicyclo[4.4.0]decane
- cis-Perhydronaphthalene
- AT32907
- 1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
- AT32906
- c-decalin
- MLS001055339
- D0009
- WLN: L66TJ
- Z104474658
- Q415454
- (4as,8as)-decahydronaphthalene
- Decahydronaphthalin
- NCGC00257776-01
- Dekalin
- CCRIS 3410
- NSC 406139
- BRN 0878165
- Tox21_200222
- NSC-77453
- FT-0632224
- UNII-88451Q4XYF
- cis-Bicyclo(4.4.0)decane
- DTXSID00873337
- Naphthalene, decahydro-
- SY128056
- FT-0623939
- Naphthalene, decahydro-, trans-
- SMR000673566
- EC 202-046-9
- EINECS 202-046-9
- Naphthane
- AKOS025295369
- EINECS 207-771-4
- D0007
- NS00003533
- Naphthan
- AKOS009031622
- Decahydronaphthalene [UN1147] [Flammable liquid]
- trans-Bicyclo(4.4.0)decane
- trans-Bicyclo[4.4.0]decane
- AKOS016010284
- BS-23873
- Naphthalane
- Decalin(R)
- D0008
- trans-Decahydronaphthalene, 99%
- CHEBI:38860
- cis-Decahydronaphthalene, 99%
- Perhydronaphthalene
- NS00079855
- NCGC00090716-01
- Decanhydronaphthalene
- (E)-Decahydronaphthalene
- NSC77453
- 3-05-00-00245 (Beilstein Handbook Reference)
- BS-23504
- DECALIN [MI]
- Q27118002
- HMS3039O03
- NSC-406139
- Naphthalene, decahydro-, cis-
- STR05788
- FT-0623872
- Decahydronaphthalene, cis + trans
- AI3-01256
- decahydronaphtalene
- A843747
- CHEBI:38853
- NCGC00090716-02
- CAS-91-17-8
- UN 1147
- W-109334
- CHEMBL1491920
- 91-17-8
- (Z)-Decahydronaphthalene
- Decahydronaphthalene, cis
- Naphthalene, cis-
- NSC 77453
- DB-051622
- DB-051621
- DB-057244
- NAPHTHALENE DECAHYDRO
- STL280340
-
- MDL： MFCD00064191
- Inchi： InChI=1S/C10H18/c1-2-6-10-8-4-3-7-9(10)5-1/h9-10H,1-8H2
- InChI Key： NNBZCPXTIHJBJL-MGCOHNPYSA-N
- SMILES： C1CCC2CCCCC2C1
Computed Properties
- Exact Mass: 138.14100
- Monoisotopic Mass: 138.140851
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0
- Surface Charge: 0
Experimental Properties
- Color/Form: A liquid with a methanol like odor
- Density: 0.87 g/mL at 25 °C(lit.)
- Melting Point: −32 °C (lit.)
- Boiling Point: 185°C
- Flash Point: Fahrenheit: 136.4 ° f
Celsius: 58 ° c - Refractive Index: n20/D 1.469(lit.)
- Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents. May form explosive peroxides in storage.
- PSA: 0.00000
- LogP: 3.36680
- Merck: 2846
- Solubility: Insoluble in water, soluble in ethanol \ methanol \ ether \ chloroform
- Vapor Pressure: 42 mmHg ( 92 °C)
trans-Decahydronaphthalene Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226-H303-H304-H314-H331-H371-H410
- Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P370+P378-P391-P403+P233-P405-P501
- Hazardous Material transportation number：UN 1147 3/PG 3
- WGK Germany：3
- Hazard Category Code： 20-34-51/53-65
- Safety Instruction： S26; S36/37/39; S45
- RTECS：QJ3150000
-
Hazardous Material Identification：
- PackingGroup：III
- HazardClass：3.2
- Packing Group：III
- Safety Term：3.2
- Packing Group：III
- Explosive Limit：0.7-4.9%, 100°F
- Storage Condition：The package shall be complete and handled with care. The warehouse shall be ventilated, kept away from open fire, high temperature, and stored separately from oxidants and acids
- Hazard Level：3.2
- Risk Phrases：R10; R34
trans-Decahydronaphthalene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T271905-10g |
trans-Decahydronaphthalene |
493-02-7 | 10g |
$ 260.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X60015-5ml |
TRANS-DECAHYDRONAPHTHALENE |
493-02-7 | 98% | 5ml |
¥108.0 | 2023-09-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161838-25ML |
trans-Decahydronaphthalene |
493-02-7 | >98.0%(GC) | 25ml |
¥370.90 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D858287-25ml |
trans-Decahydronaphthalene |
493-02-7 | 98% | 25ml |
468.00 | 2021-05-17 | |
| eNovation Chemicals LLC | D964590-10g |
TRANS-DECAHYDRONAPHTHALENE |
493-02-7 | 99% | 10g |
$170 | 2024-06-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161838-5ml |
trans-Decahydronaphthalene |
493-02-7 | >98.0%(GC) | 5ml |
¥102.90 | 2023-08-31 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-251284-10 g |
trans-Decahydronaphthalene, |
493-02-7 | 99% | 10g |
￥474.00 | 2023-07-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0007-25ML |
trans-Decahydronaphthalene |
493-02-7 | >98.0%(GC) | 25ml |
¥370.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-BN913-25ml |
trans-Decahydronaphthalene |
493-02-7 | 98% | 25ml |
¥278.0 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-BN913-5ml |
trans-Decahydronaphthalene |
493-02-7 | 98% | 5ml |
¥98.0 | 2023-09-02 |
trans-Decahydronaphthalene Production Method
Synthetic Routes 1
Reaction Conditions
1.1 Reagents: Dodecane , Decane , Tridecane , Pentadecane , Hydrogen Catalysts: Ruthenium ; 134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C
Reference
trans-Decahydronaphthalene Raw materials
- 1H-Indene,1,1-dimethyl-
- 1,6,7-Trimethylnaphthalene
- 3-Ethyltoluene
- Naphthalene,1,4,6-trimethyl-
- 1-Ethylnaphthalene
- Indane
- 1,2-Dimethylnaphthalene
- Benzene,(1-methyl-2-cyclopropen-1-yl)-
- 1,8-Dimethylnaphthalene
- 1,2,3,5-Tetramethylbenzene
- 1,3-Dimethylnaphthalene
- 1-Methyl-1H-indene
- 2,6-Dimethylnaphthalene
- 1-Ethyl-2,3-dimethylbenzene
- 1-Allyl-2-methylbenzene
- 2-Ethyl Toluene
- Azulene
- Indene
trans-Decahydronaphthalene Preparation Products
- 1H-Indene, octahydro-5-methyl- (19744-64-0)
- n-Tetradecane (629-59-4)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 1,2,4-Trimethylcyclohexane (2234-75-5)
- Undecane (1120-21-4)
- Naphthalene,6-ethyl-1,2,3,4-tetrahydro- (22531-20-0)
- Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- (4175-54-6)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- 1,2,3,4-Tetrahydronaphthalene (119-64-2)
- 1,2,3,4,5,6,7,8-Octahydrophenanthrene (>85%) (5325-97-3)
- 1H-Indene, octahydro-, trans- (3296-50-2)
- 1H-Indene,2,3-dihydro-1,3-dimethyl- (4175-53-5)
- 1H-Indene,2,3-dihydromethyl- (27133-93-3)
- trans-Decahydronaphthalene (493-02-7)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 1H-Indene,2,3-dihydro-1,6-dimethyl- (17059-48-2)
- 1H-Indene,2,3-dihydro-4,7-dimethyl- (6682-71-9)
- 1H-Indene, octahydro-,(3aR,7aS)-rel- (4551-51-3)
trans-Decahydronaphthalene Related Literature
-
1. Acyl radical-mediated polyene cyclisations directed towards steroid ring synthesisAndrei Batsanov,Ligong Chen,G. Bryon Gill,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1996 45
-
Christopher J. Morten,Jeffery A. Byers,Aaron R. Van Dyke,Ivan Vilotijevic,Timothy F. Jamison Chem. Soc. Rev. 2009 38 3175
-
3. Free radical chemistry. Part 10.1 Addition of acyclic and cyclic alkanes to hexafluoropropeneRichard D. Chambers,Robert W. Fuss,Robert C. H. Spink,Martin P. Greenhall,Alan M. Kenwright,Andrei S. Batsanov,Judith A. K. Howard J. Chem. Soc. Perkin Trans. 1 2000 1623
-
D. Dasgupta,A. Thierry,C. Rochas,A. Ajayaghosh,J. M. Guenet Soft Matter 2012 8 8714
-
5. Crystallographic and spectroscopic study of the keto-acid–hydroxy-lactone isomerization pathDerek J. Chadwick,Jack D. Dunitz J. Chem. Soc. Perkin Trans. 2 1979 276
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
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